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Compound of Interest

Compound Name: Prenyl salicylate

Cat. No.: B1220626 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of prenyl salicylate, a compound utilized in

fragrance and flavor applications.

Adherence to proper disposal protocols is critical not only for laboratory safety but also for

environmental protection. This guide offers a step-by-step approach to managing prenyl
salicylate waste, from initial handling to final disposal, based on available safety data.

Quantitative Safety and Physical Properties
The following table summarizes key quantitative data for prenyl salicylate, crucial for risk

assessment and the implementation of appropriate safety measures.
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Property Value Source

CAS Number 68555-58-8 [1][2][3]

Molecular Formula C₁₂H₁₄O₃ [1]

Molecular Weight 206.24 g/mol [1]

Appearance Colorless to pale yellow liquid [2]

Oral LD50 (Rat) 3200 mg/kg [3]

Dermal LD50 (Rabbit) > 5000 mg/kg [3]

Flash Point 67.78 °C (154.00 °F) [3]

Boiling Point 370 °C at 760 mmHg [1]

Density 1.080 - 1.089 g/cm³ at 25°C [2]

Hazard Identification and Personal Protective
Equipment (PPE)
Prenyl salicylate is classified as an irritant.[3] It is irritating to the skin and eyes.[1][3]

Therefore, appropriate personal protective equipment should be worn at all times when

handling this substance.

Recommended PPE:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses with side shields or chemical goggles.

Body Protection: A standard lab coat is recommended.

Step-by-Step Disposal Procedure
The proper disposal of prenyl salicylate, as with any laboratory chemical, should always be in

accordance with local, state, and federal regulations. The following is a general procedural

workflow for the disposal of prenyl salicylate waste.
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Prenyl Salicylate Disposal Workflow

Experimental Protocols for Safe Disposal:

Identification and Segregation:

Clearly identify all waste streams containing prenyl salicylate.

Segregate prenyl salicylate waste from other chemical waste to prevent accidental

mixing with incompatible materials.

Waste Collection:

Collect liquid prenyl salicylate waste in a designated, leak-proof container made of a

compatible material.

Ensure the container is clearly labeled with "Prenyl Salicylate Waste" and any other

required hazard warnings.

Keep the container sealed when not in use.

Spill Management:

In the event of a spill, absorb the liquid with an inert material (e.g., vermiculite, dry sand).

Collect the contaminated absorbent material into a separate, sealed container for disposal.

Clean the spill area thoroughly.

Temporary Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area designated for

chemical waste.

Ensure the storage area is away from sources of ignition, as prenyl salicylate has a flash

point of 67.78 °C.[3]

Store away from strong oxidizing agents.
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Final Disposal:

Consult your institution's Environmental Health and Safety (EH&S) department for specific

disposal guidelines.

Dispose of the prenyl salicylate waste through a licensed and certified hazardous waste

disposal company.

Do not dispose of prenyl salicylate down the drain or in regular trash.

By following these procedures, laboratory professionals can ensure the safe and compliant

disposal of prenyl salicylate, minimizing risks to personnel and the environment. Always refer

to your institution's specific safety protocols and the latest safety data sheets for the most

current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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